N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21NO2S/c1-14-7-3-4-9-16(14)12-22-13-18(20)19-11-15-8-5-6-10-17(15)21-2/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: FEAYDQFQDOWIIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its properties make it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is not fully understood. However, it is believed to work by binding to specific proteins and modulating their activity. This compound has been shown to have a high affinity for certain proteins, making it a valuable tool for researchers studying protein-protein interactions.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have various biochemical and physiological effects. This compound has been shown to modulate the activity of specific proteins, leading to changes in cellular signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is its high affinity for certain proteins, making it a valuable tool for researchers studying protein-protein interactions. However, this compound also has some limitations. It can be difficult to work with due to its low solubility in aqueous solutions, which can make it challenging to administer in lab experiments.

Future Directions

There are many potential future directions for the study of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide. One area of interest is the potential use of this compound as a drug candidate for the treatment of various diseases. Researchers are also interested in studying the biochemical and physiological effects of this compound in more detail to better understand its mechanism of action. Additionally, there is potential for the development of new synthesis methods to improve the yield and purity of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide involves the reaction of 2-methoxybenzaldehyde with 2-methylbenzyl mercaptan in the presence of acetic anhydride and a catalyst. The resulting product is then treated with N-methylmorpholine to yield the final compound. This synthesis method has been optimized to produce high yields of pure N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide.

Scientific Research Applications

N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide has been studied for its potential use in various scientific research applications. This compound has shown promise in the field of pharmacology as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential use as a biochemical tool for the study of protein-protein interactions.